Cas no 1598409-63-2 ([1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid)

• Product Name: [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid
• CAS No: 1598409-63-2
• MF: C₁₀H₁₁BN₂O₃
• MW: 218.01694226265
• CID: 4610691
• Update Time: 2025-05-22

[1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Oxetan-3-yl)-1H-indazol-5-yl]boronic acid
• [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid

• Inchi： 1S/C10H11BN2O3/c14-11(15)8-1-2-10-7(3-8)4-12-13(10)9-5-16-6-9/h1-4,9,14-15H,5-6H2
• InChI Key： RFEONICLPXVGTQ-UHFFFAOYSA-N
• SMILES： B(C1C=CC2=C(C=1)C=NN2C1COC1)(O)O

Additional information on [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid

Comprehensive Overview of [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid (CAS No. 1598409-63-2)

[1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid (CAS No. 1598409-63-2) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxetane and indazole moieties, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure combines the stability of boronic acids with the reactivity of heterocyclic systems, making it invaluable for drug discovery and advanced material development.

The growing interest in [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid aligns with the surge in demand for small-molecule therapeutics and targeted drug delivery systems. Researchers are particularly intrigued by its potential applications in kinase inhibitor design, where the indazole scaffold is known to modulate key biological pathways. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics. This positions CAS No. 1598409-63-2 at the forefront of next-generation pharmaceutical innovation.

From a synthetic chemistry perspective, the oxetane ring in this compound enhances metabolic stability—a critical factor in drug candidate optimization. This feature addresses a common challenge in medicinal chemistry: balancing bioavailability with structural complexity. The compound's boronic acid group further enables precise C-C bond formation, facilitating the creation of diverse molecular architectures. Such properties make it a favorite among chemists working on fragment-based drug discovery and high-throughput screening platforms.

The commercial relevance of 1598409-63-2 is underscored by its role in developing personalized medicine solutions. With increasing focus on precision oncology, this compound's ability to interact with biomolecular targets has sparked collaborations between academia and industry. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), meeting stringent requirements for GLP-compliant research. These quality benchmarks ensure reproducibility in studies exploring its structure-activity relationships (SAR).

Environmental considerations surrounding [1-(oxetan-3-yl)-1H-indazol-5-yl]boronic acid synthesis reflect broader trends in green chemistry. Modern protocols emphasize atom-economical routes and catalytic processes to minimize waste. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing—a topic dominating ESG (Environmental, Social, and Governance) discussions. The compound's stability under physiological conditions also makes it attractive for bioconjugation strategies in theranostic applications.

Looking ahead, the scientific community anticipates expanded use of CAS No. 1598409-63-2 in DNA-encoded library (DEL) technology and covalent inhibitor design. Its compatibility with click chemistry platforms opens doors for combinatorial chemistry approaches. As AI-driven drug discovery accelerates, the demand for such highly functionalized intermediates will likely grow, cementing this compound's role in 21st-century chemical research.